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Cat. No.: B15608867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for handling 17-

allylamino-17-demethoxygeldanamycin (17-AAG, Tanespimycin), a potent inhibitor of Heat

Shock Protein 90 (Hsp90).[1][2] Due to its biological activity and potential hazards, it is

imperative to handle this compound with the utmost care. The following procedures are based

on established best practices for handling hazardous chemical entities.

Health and Safety Information
While some safety data sheets (SDS) may indicate that 17-AAG is not classified as a

hazardous substance under the Globally Harmonized System (GHS), it is crucial to note that it

is a biologically active compound with known toxicities. Some Hsp90 inhibitors have been

associated with dose-limiting toxicities, and therefore, treating 17-AAG as a potentially

hazardous drug is a prudent approach. Potential routes of exposure include inhalation,

ingestion, and skin or eye contact.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are the first line of defense against potential

exposure to 17-AAG. A risk assessment should be conducted to determine the specific PPE

required for different procedures.

Recommended Personal Protective Equipment
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The level of PPE should correspond to the risk associated with the handling activity.

Activity Risk Level Required PPE
Specifications and
Standards

Low-Risk Activities(e.g.,

handling sealed containers,

transport within the lab)

- Lab coat- Safety glasses with

side shields- Single pair of

nitrile gloves

- Gown should be disposable

or dedicated to this work.- Eye

protection should meet ANSI

Z87.1 standards.- Gloves

should be powder-free nitrile.

[3]

Medium-Risk Activities(e.g.,

preparing solutions, performing

dilutions, non-aerosol

generating procedures)

- Disposable gown resistant to

chemical permeation-

Chemical splash goggles-

Double pair of chemotherapy-

grade gloves

- Gown should be

polyethylene-coated

polypropylene or a similar

laminate material.[3]- Goggles

should provide a seal around

the eyes.[3]- Outer gloves

should be chemotherapy-

grade and meet ASTM D6978

standards.[3]

High-Risk Activities(e.g.,

weighing powder, procedures

with a high risk of aerosol

generation or splashes)

- Full-face shield or powered

air-purifying respirator (PAPR)-

Chemical-resistant disposable

gown- Double pair of

chemotherapy-grade gloves-

Disposable shoe covers

- A PAPR with a particulate

filter is recommended for

handling powders.[3]- Gown

should have demonstrated

resistance to permeability by

hazardous products.[3]- All

PPE should be donned before

entering the designated work

area and doffed in a manner

that prevents contamination.[3]

Operational Plan
A clear operational plan is essential to minimize the risk of exposure and ensure the integrity of

the research.
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Handling and Preparation
All handling of 17-AAG, especially the weighing of the solid form and preparation of stock

solutions, should be conducted in a designated area within a containment primary

engineering control (C-PEC), such as a certified Class II Biological Safety Cabinet (BSC) or

a containment ventilated enclosure (fume hood).[4]

Use dedicated equipment (e.g., spatulas, weighing paper, tubes) for handling the compound.

A spill kit should be readily available in the handling area.[4]

Donning and Doffing of PPE for High-Risk Activities
A strict sequence for putting on and taking off PPE is critical to prevent contamination.

Donning Sequence

Doffing Sequence

Perform Hand Hygiene Don Inner Gloves Don Disposable Gown Don Outer Chemo Gloves Don Shoe Covers Don Face Shield / PAPR

Remove Outer Gloves Remove Gown & Shoe Covers Perform Hand Hygiene Remove Face Shield / PAPR Remove Inner Gloves Thorough Hand Hygiene

Click to download full resolution via product page

Donning and Doffing sequence for PPE in high-risk activities.

Disposal Plan
Proper disposal of 17-AAG and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

All disposable PPE (gloves, gowns, shoe covers) and materials that come into contact with

17-AAG should be considered trace chemotherapy waste.
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Dispose of contaminated materials in designated hazardous waste containers according to

your institution's and local regulations for chemical waste.[4]

Experimental Protocols
General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for studying the effects of 17-AAG on cancer

cell lines.

Downstream Assays
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Generalized workflow for in vitro experiments with 17-AAG.

Signaling Pathway
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17-AAG functions by inhibiting Hsp90, which leads to the degradation of Hsp90 client proteins.

Many of these client proteins are key components of oncogenic signaling pathways.

17-AAG Mechanism of Action: Hsp90 Inhibition
17-AAG binds to the ATP-binding pocket in the N-terminus of Hsp90, which inhibits its

chaperone function.[1] This leads to the proteasomal degradation of Hsp90 client proteins,

many of which are crucial for tumor cell survival and proliferation.

Hsp90 Chaperone Cycle
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Mechanism of 17-AAG-induced degradation of Hsp90 client proteins.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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